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Compound of Interest

Compound Name: 2-Fluoro-5-iodonitrobenzene
CAS No.: 364-75-0
Cat. No.: B1590883
Get Quote
. J

CAS: 364-75-0 | Formula: CeHsFINO:2 | Mol.[1] Weight: 267.00 g/mol [2][3]

Executive Summary & Chemical Identity

2-Fluoro-5-iodonitrobenzene is a bifunctional electrophile widely utilized in medicinal
chemistry for its ability to undergo orthogonal functionalization.

e The Fluorine Handle (C-2): Activated by the ortho-nitro group, this position is highly
susceptible to Nucleophilic Aromatic Substitution (SnAr).[1]

e The lodine Handle (C-5): Serves as a prime site for Palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Sonogashira, Heck).[1]

While standard Safety Data Sheets (SDS) often classify this compound as a Skin/Eye Irritant
(H315/H319), researchers must treat it with the elevated caution accorded to
halonitrobenzenes. Structurally related compounds (e.g., 2-fluoronitrobenzene) are known to
be fatal in contact with skin and potent methemoglobinemia inducers. This guide adopts a
Precautionary Safety Strategy, assuming high toxicity and skin sensitization potential.
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Hazard Identification & Toxicology (The "Why")
lassification & S wural Alert

Hazard Category GHS Code Description Mechanistic Insight

Nitroaromatics are
rapidly absorbed
through the skin. The
nitro group can be

Toxic if swallowed or metabolically reduced

H301/H311 (Class

) in contact with skin.[4]  to a hydroxylamine,
Assumption)

Acute Toxicity
5161171 oxidizing ferrous

hemoglobin (Fe2*) to

ferric (Fe3*), causing

methemoglobinemia

(oxygen deprivation).

The activated C-F
bond is a potent

alkylating agent,

Skin/Eye Irritant

H315/H319

Causes skin/serious
eye irritation.[4][5][6]
[81[9]

capable of reacting
with nucleophilic
residues on biological
proteins, leading to
contact dermatitis and

sensitization.

STOT - RE

H373

May cause organ
damage.[6][8][9]

Chronic exposure to
nitro-halo compounds
often targets the
blood, liver, and

spleen.

Physical Hazards

o Thermal Instability: Nitro compounds possess high energy potential. While this specific

derivative is generally stable at room temperature, the introduction of heat (during SnAr

reactions) or metal catalysts can lower the onset temperature of decomposition.
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 Light Sensitivity: The C-1 bond is photolabile. Prolonged exposure to light can liberate iodine
radicals, degrading the reagent and potentially initiating radical side reactions.

Engineering Controls & Personal Protective
Equipment (PPE)
Containment Strategy

» Primary: All handling of the neat solid must occur inside a certified chemical fume hood.

» Static Control: As a crystalline solid, static charge can cause powder scattering. Use anti-
static weighing boats and ionizers if available.

PPE Selection Logic

Standard nitrile examination gloves may offer insufficient protection against nitroaromatics
during prolonged contact.

e Routine Handling (Solid/Weighing): Double-gloving with Nitrile (minimum 5 mil). Change
immediately upon contamination.

e Solution Handling / Spill Cleanup:Laminate film gloves (e.g., Silver Shield® / Barrier®) are
required. Nitrobenzene derivatives permeate nitrile rubber rapidly (often <15 minutes).

PPE Decision Logic (Visualization)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Task Assessment

Physical State?

Solid / Powder Solution / Mother Liquor

igh Permeation Risk

PPE Level 3:

Scale? Laminate (Silver Shield) Gloves

+ Chem-Resistant Apron
+ Face Shield

<1 gram > 1 gram

\

PPE Level 1: PPE Level 2:
Fume Hood + Double Nitrile Gloves Level 1 + N95/P100 (if open sash)
+ Lab Coat + Goggles + Tyvek Sleeves

Click to download full resolution via product page

Figure 1: PPE Selection Matrix based on physical state and scale. Note the requirement for
Laminate gloves when handling solutions due to rapid permeation risks.

Operational Protocols
Weighing & Transfer

e Preparation: Place a disposable absorbent pad (benchkote) in the fume hood. Pre-weigh the
receiving vessel (flask) to avoid transferring the solid back and forth.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1590883/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-2-fluoro-5-iodonitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Transfer: Use a disposable spatula. Do not use metal spatulas that may generate sparks if
the powder is exceedingly dry/fine.

» Decontamination: Immediately wipe the balance area with a solvent-dampened tissue
(Acetone/Ethanol) and dispose of the tissue as hazardous solid waste.

Reaction Setup (SnAr Focus)

Because the fluorine is activated, reactions with amines or thiols are often exothermic.

e Solvent Choice: Dissolve 2-Fluoro-5-iodonitrobenzene in the solvent (e.g., DMF, DMSO,
THF) before adding the nucleophile/base.

» Addition: Add the nucleophile/base slowly at 0°C or room temperature to control the
exotherm.

e Monitoring: Monitor by TLC or LCMS. Do not heat the reaction to reflux immediately; verify
the exotherm has subsided.

Quenching & Workup

e Quench: Slowly add saturated agueous Ammonium Chloride (NH4Cl) or water. Caution: If
Sodium Hydride (NaH) was used as a base, quench under inert gas with extreme care.

o Extraction: Use Ethyl Acetate or Dichloromethane.
e Washing: Wash the organic layer with water/brine to remove polar byproducts (fluoride salts).

o Note: The aqueous waste will contain fluoride ions and potentially unreacted nitro-
aromatics. Do not pour down the drain.

Reaction Workflow (Visualization)

Setup: Addition: Monitor: Quench: Waste:
Dissolve Reagent Controlled Add Nucleophile/Base P Check Exotherm Complete Sat. NH4CI Segregate Halogenated
(Cool to 0°C) Dropwise TLC/LCMS (Vent Gas) Organic Waste

Click to download full resolution via product page
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Figure 2: Step-by-step workflow for SnAr reactions involving 2-Fluoro-5-iodonitrobenzene,

emphasizing thermal control.

Emergency Response

Scenario

Immediate Action

Medicall/Follow-up

Skin Contact

Brush off dry powder first (do
not wet, as this increases
absorption).[8] Then wash with
soap and water for 15 mins.
[10]

Seek medical attention.[5][6][7]
[B1[91[11][12][13] Monitor for
signs of methemoglobinemia
(blue lips/fingernails) for 24

hours.

Eye Contact

Rinse cautiously with water for
15 minutes.[10] Remove
contact lenses if present.[5][8]
[10]

Consult an ophthalmologist

immediately.

Move to fresh air.[5][9][10][13]
If breathing is difficult,

Monitor for pulmonary irritation.

Inhalation - .
administer oxygen (trained [4]
personnel only).
Cover with damp sand or
] ] absorbent pads to prevent Do not use a vacuum cleaner
Spill (Solid)

dust. Scoop into a sealed

container.

(dust explosion risk).

Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated). While stable at RT, refrigeration retards slow

decomposition and iodine liberation.

 Light: Protect from light (Amber vials or foil-wrapped).

o Incompatibilities: Strong bases (risk of runaway SnAr), Strong Oxidizers, Reducing agents

(risk of reducing the nitro group exothermically).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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